Cas no 2229284-79-9 (4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid)

4,4-Difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a 2-fluoropyridinyl substituent at the 1-position and a carboxylic acid functional group. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoro substitution on the cyclohexane ring contributes to conformational rigidity, while the fluoropyridine moiety offers potential for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, leveraging its balanced polarity and structural versatility. Its well-defined synthetic route ensures high purity, supporting reliable application in drug discovery and material science.
4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid structure
2229284-79-9 structure
Product Name:4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid
CAS No:2229284-79-9
MF:C12H12F3NO2
MW:259.224393844604
CID:6406672
PubChem ID:165701574
Update Time:2025-05-20

4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid
    • 2229284-79-9
    • EN300-1946779
    • Inchi: 1S/C12H12F3NO2/c13-9-8(2-1-7-16-9)11(10(17)18)3-5-12(14,15)6-4-11/h1-2,7H,3-6H2,(H,17,18)
    • InChI Key: FLCYPAKXQKMKLG-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)O)(C2C(=NC=CC=2)F)CC1)F

Computed Properties

  • Exact Mass: 259.08201311g/mol
  • Monoisotopic Mass: 259.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų

4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4,4-Difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic Acid (CAS No. 2229284-79-9)

4,4-Difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229284-79-9) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of a difluorocyclohexane core and a 2-fluoropyridine substituent, which enhances its metabolic stability and bioavailability. Researchers are increasingly interested in this molecule due to its structural versatility and potential as a building block for drug discovery.

The fluorine atoms in this compound play a critical role in modulating its physicochemical properties, such as lipophilicity and hydrogen bonding capacity. These attributes make 4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its relevance in the development of kinase inhibitors and other targeted therapies, aligning with the growing demand for precision medicine.

In the context of green chemistry, the synthesis of fluorinated compounds like this one has gained attention due to their efficiency and reduced environmental impact. The incorporation of fluorine into organic molecules often improves their metabolic stability, making them attractive candidates for pharmaceutical development. This aligns with current trends in sustainable drug design, where researchers prioritize compounds with enhanced efficacy and minimal side effects.

From a structural-activity relationship (SAR) perspective, the cyclohexane carboxylic acid moiety in this compound provides a rigid framework that can influence binding affinity to biological targets. The 2-fluoropyridine group further enhances its interaction potential, particularly in enzyme inhibition. Such features are highly sought after in fragment-based drug discovery, where small molecules are optimized for specific therapeutic applications.

The compound’s CAS number 2229284-79-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. As the pharmaceutical industry continues to explore fluorine-rich scaffolds, compounds like 4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid are expected to play a pivotal role in the development of next-generation therapeutics. Its compatibility with modern high-throughput screening techniques further underscores its utility in drug discovery pipelines.

Given the rising interest in personalized medicine, this compound’s potential applications extend to tailored therapies for conditions such as oncology and inflammatory diseases. Its fluorinated structure may also contribute to improved blood-brain barrier penetration, a key consideration in central nervous system (CNS) drug development. These attributes make it a compelling subject for ongoing research in medicinal chemistry.

In summary, 4,4-difluoro-1-(2-fluoropyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229284-79-9) represents a promising candidate for advancing drug discovery efforts. Its unique chemical properties, combined with the growing emphasis on fluorine-based pharmaceuticals, position it as a molecule of significant interest in both academic and industrial settings. Future studies will likely explore its full potential in addressing unmet medical needs.

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